Cas no 2249925-05-9 (benzyl (3R,4R)-3-hydroxy-4-(trifluoromethoxy)pyrrolidine-1-carboxylate)
benzyl (3R,4R)-3-hydroxy-4-(trifluoromethoxy)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Benzyl trans-3-hydroxy-4-(trifluoromethoxy)pyrrolidine-1-carboxylate
- CID 155291058
- benzyl (3R,4R)-3-hydroxy-4-(trifluoromethoxy)pyrrolidine-1-carboxylate
- 1-Pyrrolidinecarboxylic acid, 3-hydroxy-4-(trifluoromethoxy)-, phenylmethyl ester, (3R,4R)-rel-
-
- Inchi: 1S/C13H14F3NO4/c14-13(15,16)21-11-7-17(6-10(11)18)12(19)20-8-9-4-2-1-3-5-9/h1-5,10-11,18H,6-8H2/t10-,11-/m0/s1
- InChI Key: QRWLWXADVVMJKV-QWRGUYRKSA-N
- SMILES: FC(O[C@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@@H]1O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 358
- XLogP3: 1.9
- Topological Polar Surface Area: 59
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- Boiling Point: 364.1±42.0 °C(Predicted)
- pka: 13.54±0.40(Predicted)
benzyl (3R,4R)-3-hydroxy-4-(trifluoromethoxy)pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Bestfluorodrug | YF3140009-1.0g |
benzyl (3R,4R)-3-hydroxy-4-(trifluoromethoxy)pyrrolidine-1-carboxylate |
2249925-05-9 | 97% | 1.0g |
¥12000 | 2023-01-04 | |
| Bestfluorodrug | YF3140009-1g |
benzyl (3R,4R)-3-hydroxy-4-(trifluoromethoxy)pyrrolidine-1-carboxylate |
2249925-05-9 | 97% | 1g |
¥12000 | 2023-09-19 |
benzyl (3R,4R)-3-hydroxy-4-(trifluoromethoxy)pyrrolidine-1-carboxylate Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on benzyl (3R,4R)-3-hydroxy-4-(trifluoromethoxy)pyrrolidine-1-carboxylate
Recent Advances in the Study of Benzyl (3R,4R)-3-hydroxy-4-(trifluoromethoxy)pyrrolidine-1-carboxylate (CAS: 2249925-05-9)
Benzyl (3R,4R)-3-hydroxy-4-(trifluoromethoxy)pyrrolidine-1-carboxylate (CAS: 2249925-05-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This chiral pyrrolidine derivative, characterized by its trifluoromethoxy and hydroxyl functional groups, has shown promising potential in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in drug discovery.
The synthesis of benzyl (3R,4R)-3-hydroxy-4-(trifluoromethoxy)pyrrolidine-1-carboxylate has been optimized to achieve high enantiomeric purity, which is critical for its biological activity. Researchers have employed asymmetric catalytic methods and chiral pool strategies to obtain the desired stereochemistry. The compound's unique structural features, including the trifluoromethoxy group, contribute to its enhanced metabolic stability and bioavailability, making it a valuable scaffold for further medicinal chemistry optimization.
Pharmacological studies have revealed that benzyl (3R,4R)-3-hydroxy-4-(trifluoromethoxy)pyrrolidine-1-carboxylate exhibits potent inhibitory activity against specific enzymes involved in neurotransmitter regulation. For instance, it has been shown to modulate the activity of monoamine oxidases (MAOs) and other key enzymes in the CNS, suggesting its potential as a lead compound for the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. Additionally, its ability to cross the blood-brain barrier (BBB) has been confirmed in preclinical models, further supporting its therapeutic relevance.
Recent in vitro and in vivo studies have also explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) analyses have identified the hydroxyl and trifluoromethoxy groups as critical for its binding affinity and selectivity. Computational modeling and X-ray crystallography have provided insights into its interactions with target proteins, paving the way for the design of more potent and selective analogs. These findings highlight the compound's versatility and potential for further development.
In conclusion, benzyl (3R,4R)-3-hydroxy-4-(trifluoromethoxy)pyrrolidine-1-carboxylate represents a promising candidate for drug discovery, with applications spanning CNS disorders and beyond. Ongoing research aims to explore its full therapeutic potential, optimize its pharmacokinetic properties, and evaluate its safety profile in clinical settings. The compound's unique structural and pharmacological attributes position it as a valuable tool for advancing our understanding of enzyme inhibition and CNS drug development.
2249925-05-9 (benzyl (3R,4R)-3-hydroxy-4-(trifluoromethoxy)pyrrolidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)